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Compound of Interest

Compound Name: Triphenylsulfonium nonaflate

Cat. No.: B114817 Get Quote

An In-Depth Technical Guide to Triphenylsulfonium
Nonaflate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Triphenylsulfonium nonaflate (TPS-Nf) is an onium salt renowned for its application as a

photoacid generator (PAG) in advanced photolithography, particularly in the deep-UV and EUV

realms.[1] Its fundamental utility lies in the generation of a potent acid,

nonafluorobutanesulfonic acid, upon exposure to light, which catalyzes chemical

transformations in photoresist materials to create nanoscale patterns.[1] This guide elucidates

the chemical structure, physicochemical properties, and a representative synthetic protocol for

triphenylsulfonium nonaflate, providing a consolidated technical resource for professionals in

materials science and semiconductor manufacturing.

Chemical Identity and Structure
Triphenylsulfonium nonaflate is an ionic compound composed of a triphenylsulfonium cation

and a nonafluorobutanesulfonate (nonaflate) anion.

Triphenylsulfonium Cation ([C₁₈H₁₅S]⁺): This cation features a central sulfur atom bonded to

three phenyl rings in a pyramidal geometry. The positive charge is localized on the sulfur

atom.
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Nonaflate Anion ([C₄F₉SO₃]⁻): The nonaflate anion is the conjugate base of

nonafluorobutanesulfonic acid. It consists of a butane backbone where all nine hydrogen

atoms are substituted with fluorine atoms (a perfluorobutyl group), attached to a sulfonate

group (-SO₃⁻).

The electrostatic attraction between the bulky triphenylsulfonium cation and the nonaflate anion

forms the stable salt.

Molecular Representation
The overall chemical structure is represented by the molecular formula C₂₂H₁₅F₉O₃S₂.[2][3][4]
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Triphenylsulfonium Bromide
(Precursor Salt)

Combine in Biphasic Solvent
(e.g., Ethyl Acetate/Water)

Sodium Nonaflate
(Nonaflate Source)

Heat Reaction Mixture
(e.g., 60°C for 9 hours)

Cool and Centrifuge
to Isolate Crude Product

Recrystallize from Solvent
(e.g., n-Butanol/Water)

Dry to Obtain Pure
Triphenylsulfonium Nonaflate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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